Cas no 75349-23-4 (1-benzoyl-3-methylpiperazine)

• Product Name: 1-benzoyl-3-methylpiperazine
• CAS No: 75349-23-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD07368266
• CID: 558825
• PubChem ID: 10726887
• Update Time: 2025-07-25

1-benzoyl-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Methanone,(3-methyl-1-piperazinyl)phenyl-
• (3-METHYL-PIPERAZIN-1-YL)-PHENYL-METHANONE
• (+/-)-(3-methylpiperazin-1-yl)phenylmethanone
• (3-methylpiperazin-1-yl)-phenyl-methanone
• (3R)-(3-methyl-piperazin-1-yl)-phenyl-methanone
• (S)-2-METHYL-4-BENZOYLPIPERAZINE
• 1-BENZOYL-3-METHYLPIPERAZINE
• 3-(R)-methyl-1-benzoylpiperazine
• AG-H-00299
• CTK5E1465
• N-(benzoyl)-3-methylpiperazine
• SureCN1090206
• DTXSID60444007
• SCHEMBL1090206
• SB17849
• AKOS009462960
• AS-11253
• MB04462
• CC1CN(CCN1)C(=O)C1=CC=CC=C1
• FT-0695388
• BCXBBYDLRSJZTE-UHFFFAOYSA-N
• AB31556
• EN300-719184
• A917772
• (3R)-1-Benzoyl-3-methylpiperazine
• MFCD07368266
• (3-Methylpiperazin-1-yl)(phenyl)methanone
• 455331-56-3
• (3-methylpiperazin-1-yl)-phenylmethanone
• 75349-23-4
• 474010-81-6
• 1-benzoyl-3-methylpiperazine

• MDL： MFCD07368266
• Inchi： 1S/C12H16N2O/c1-10-9-14(8-7-13-10)12(15)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key： BCXBBYDLRSJZTE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCNC(C)C1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Melting Point: 193-208°C

1-benzoyl-3-methylpiperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-benzoyl-3-methylpiperazine

Introduction to 1-benzoyl-3-methylpiperazine (CAS No. 75349-23-4) and Its Emerging Applications in Chemical Biology

1-benzoyl-3-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 75349-23-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological properties. This compound belongs to the piperazine class, which is well-documented for its role in drug discovery and development. The presence of both a benzoyl group and a methyl substituent on the piperazine ring introduces unique electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 1-benzoyl-3-methylpiperazine allows for facile modifications, enabling researchers to explore its utility in various therapeutic contexts. Recent studies have highlighted its potential as an intermediate in the synthesis of pharmacologically active agents, particularly those targeting central nervous system (CNS) disorders. The benzoyl group enhances lipophilicity, while the methylpiperazine core contributes to favorable pharmacokinetic profiles, making this compound an attractive candidate for further investigation.

In the realm of medicinal chemistry, 1-benzoyl-3-methylpiperazine has been explored as a precursor for derivatives with enhanced binding affinity to specific biological targets. For instance, modifications of this scaffold have led to compounds with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzoyl moiety can be further functionalized to introduce additional pharmacophores, thereby expanding its therapeutic spectrum.

Recent advancements in computational chemistry have facilitated the rational design of analogs based on 1-benzoyl-3-methylpiperazine. Molecular docking studies have revealed that certain derivatives exhibit promising interactions with enzymes and receptors implicated in metabolic disorders. This has spurred interest in developing novel therapeutic strategies targeting obesity and diabetes, where piperazine-based compounds are emerging as key players.

The synthesis of 1-benzoyl-3-methylpiperazine involves well-established organic reactions, including acylation and alkylation of piperazine derivatives. These synthetic pathways are scalable and compatible with industrial production standards, ensuring accessibility for large-scale applications. Furthermore, green chemistry principles have been integrated into the synthesis process, minimizing waste and improving atom economy, thereby aligning with sustainable pharmaceutical practices.

Preclinical studies have demonstrated the safety profile of 1-benzoyl-3-methylpiperazine when administered at therapeutic doses. Its metabolic stability and moderate solubility make it a suitable candidate for oral administration, enhancing patient compliance. Additionally, its low toxicity profile suggests minimal side effects, which is crucial for long-term therapeutic use.

The versatility of 1-benzoyl-3-methylpiperazine extends beyond CNS applications. Research has indicated its potential role in anti-inflammatory and analgesic therapies, where its structural features contribute to modulating inflammatory pathways. This broadens its applicability across multiple therapeutic domains, underscoring its significance in modern drug discovery.

Future directions in the study of 1-benzoyl-3-methylpiperazine include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic effects that could enhance treatment outcomes for complex diseases. Additionally, investigating its interactions with microorganisms has opened new avenues in antimicrobial research, where piperazine derivatives are being tested against resistant strains.

The integration of high-throughput screening technologies has accelerated the identification of novel derivatives of 1-benzoyl-3-methylpiperazine with enhanced bioactivity. These technologies enable rapid assessment of large libraries of compounds, streamlining the drug discovery process. As a result, several promising candidates are entering preclinical trials for validation.

The regulatory landscape for compounds like 1-benzoyl-3-methylpiperazine is evolving to accommodate innovative drug development approaches. Regulatory agencies are increasingly recognizing the importance of computational modeling and preclinical data generation from virtual screening platforms. This shift toward evidence-based decision-making ensures that promising candidates like this one are efficiently evaluated for clinical translation.

In conclusion,1-benzoyl-3-methylpiperazine (CAS No. 75349-23-4) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and diverse applications make it a cornerstone in the development of novel therapeutics targeting neurological disorders, metabolic diseases, and inflammatory conditions. As research continues to uncover new potentials for this compound,1-benzoyl-3-methyl-piperazine is poised to play an integral role in shaping future pharmaceutical landscapes.